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Compound Name:
4-Desacetamido-4-chloro

Andarine-D4

Cat. No.: B15556226 Get Quote

An In-Depth Technical Guide to Sourcing and Application of 4-Desacetamido-4-chloro
Andarine-D4

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the commercial availability and

potential applications of 4-Desacetamido-4-chloro Andarine-D4, a deuterated analog of a

known Andarine metabolite. This document is intended for researchers in the fields of

pharmacology, analytical chemistry, and drug metabolism.

Introduction
4-Desacetamido-4-chloro Andarine-D4 is a stable isotope-labeled internal standard used for

the accurate quantification of its unlabeled counterpart, a potential metabolite or impurity of

Andarine (S-4). Andarine is a selective androgen receptor modulator (SARM) that has been

investigated for its potential to treat muscle wasting and osteoporosis.[1][2][3][4] The use of a

deuterated internal standard is crucial in bioanalytical methods, such as liquid chromatography-

tandem mass spectrometry (LC-MS/MS), to correct for variations in sample preparation and

matrix effects, ensuring high accuracy and precision.[5][6][7]
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4-Desacetamido-4-chloro Andarine-D4 is available from several commercial suppliers

specializing in research chemicals and reference standards. The following table summarizes

the available information from prominent vendors.

Supplier Product Code
CAS Number
(Unlabeled)

Molecular Formula

Santa Cruz

Biotechnology
sc-517560 541497-92-1 C₁₇H₁₀D₄ClF₃N₂O₅

LGC Standards TRC-D289537 541497-92-1 C₁₇H₁₀D₄ClF₃N₂O₅

Clearsynth CS-T-97631 541497-92-1 C₁₇H₁₀D₄ClF₃N₂O₅

MedchemExpress HY-W708163 Not Specified C₁₇H₁₀D₄ClF₃N₂O₅

Note: Researchers should always request a certificate of analysis from the supplier to confirm

the identity, purity, and isotopic enrichment of the compound.

Technical Data and Biological Context
3.1. Chemical Properties

Property Value

Molecular Weight ~422.78 g/mol

Synonyms

(2S)-3-(4-Chlorophenoxy)-2-hydroxy-2-methyl-

N-[4-nitro-3-

(trifluoromethyl)phenyl]propanamide-D4

Class
Stable Isotope-Labeled Compound, SARM

Metabolite Analog

3.2. Mechanism of Action of Andarine (Parent Compound)

Andarine is a partial agonist of the androgen receptor (AR).[1] Its tissue-selective nature allows

it to promote anabolic effects in muscle and bone with reduced androgenic effects in other

tissues like the prostate.[3][8][9]
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Caption: Andarine's mechanism of action in skeletal muscle.

3.3. Metabolism of Andarine

The metabolism of Andarine involves the formation of various glucuronide and sulfate

conjugates.[10] The "desacetamido" in the name of the target compound suggests it may be a

metabolite formed by the hydrolysis of the acetamido group of Andarine.

Experimental Protocols and Applications
The primary application of 4-Desacetamido-4-chloro Andarine-D4 is as an internal standard

for quantitative analysis using LC-MS/MS. Below is a generalized protocol for the determination

of the unlabeled analyte in a biological matrix.

4.1. Sample Preparation (Protein Precipitation)

To a 100 µL aliquot of the biological sample (e.g., rat serum), add 20 µL of a 10 µg/mL

solution of 4-Desacetamido-4-chloro Andarine-D4 (internal standard).[11]

Add 600 µL of acetonitrile to precipitate proteins.[11]

Vortex the mixture for 2 minutes at 2000 rpm.[11]

Centrifuge at 12,000 rpm for 10 minutes to pellet the precipitated proteins.[11]

Transfer the supernatant to an HPLC vial for analysis.[11]
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4.2. LC-MS/MS Analysis

Liquid Chromatography (LC):

Column: A C18 reverse-phase column is typically suitable.

Mobile Phase: A gradient of methanol and an aqueous buffer (e.g., 10 mM ammonium

formate) is often used.[11]

Injection Volume: 2 µL.[11]

Mass Spectrometry (MS/MS):

Ionization: Electrospray ionization (ESI), either in positive or negative mode, should be

optimized for the analyte.

Detection: Multiple Reaction Monitoring (MRM) is used for quantification. Specific

precursor-to-product ion transitions for both the analyte and the deuterated internal

standard must be determined.
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Caption: Workflow for bioanalysis using a deuterated internal standard.
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Sourcing and Utilization Workflow
The process of acquiring and using a specialized chemical like 4-Desacetamido-4-chloro
Andarine-D4 for research involves several key steps.
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Caption: Logical workflow for sourcing and utilizing a reference standard.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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